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Compound of Interest

Compound Name: 3'-Hydroxypuerarin

Cat. No.: B039933 Get Quote

Introduction
3'-Hydroxypuerarin is an isoflavone C-glucoside found in the root of Pueraria lobata (Kudzu),

a plant with a long history of use in traditional medicine. As a derivative of puerarin, 3'-
Hydroxypuerarin is of significant interest to researchers in phytochemistry, pharmacology, and

drug development due to its potential biological activities, including antioxidant and anti-

inflammatory effects. Accurate quantification of 3'-Hydroxypuerarin in plant extracts, herbal

formulations, and biological samples is crucial for quality control, pharmacokinetic studies, and

understanding its therapeutic potential. These application notes provide detailed protocols for

the use of 3'-Hydroxypuerarin as a reference standard in phytochemical analysis, primarily

focusing on High-Performance Liquid Chromatography (HPLC).

Physicochemical Properties of 3'-Hydroxypuerarin
Standard
A high-purity 3'-Hydroxypuerarin standard is essential for accurate quantification. The

following table summarizes the key properties of a commercially available standard.
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Property Value Source

Molecular Formula C₂₁H₂₀O₁₀ --INVALID-LINK--

Molecular Weight 432.38 g/mol --INVALID-LINK--

Purity (by HPLC) ≥98% Typical commercial standard

Appearance White to off-white solid General knowledge

Solubility
Soluble in DMSO, methanol,

ethanol
General knowledge

Application 1: Quantification of 3'-Hydroxypuerarin
in Pueraria lobata Extract by HPLC
This protocol describes a method for the quantitative analysis of 3'-Hydroxypuerarin in an

extract of Pueraria lobata using a reference standard. The method is adapted from a validated

HPLC procedure for the simultaneous determination of multiple isoflavones in Pueraria lobata.

[1]

Experimental Workflow
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Sample & Standard Preparation HPLC Analysis Data Analysis

Weigh Pueraria lobata powder 
 and 3'-Hydroxypuerarin standard

Ultrasonic Extraction 
 (50% Methanol)

Filter extract and 
 standard solutions (0.45 µm)

Inject samples and standard 
 into HPLC system

Gradient Elution 
 on C18 Column

UV Detection 
 at 262 nm

Generate Calibration Curve 
 from standard

Quantify 3'-Hydroxypuerarin 
 in sample
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3'-Hydroxypuerarin
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3'-Hydroxypuerarin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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